Methyl Pentadecanoate
Methyl Pentadecanoate
Methyl pentadecanoate is a fatty acid ester obtained by condensation of the carboxy group of pentadecanoic acid with the hydroxy group of methanol. It has a role as a plant metabolite and a bacterial metabolite. It derives from a pentadecanoic acid.
Brand Name:
Vulcanchem
CAS No.:
7132-64-1
VCID:
VC0153903
InChI:
InChI=1S/C16H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18-2/h3-15H2,1-2H3
SMILES:
CCCCCCCCCCCCCCC(=O)OC
Molecular Formula:
C16H32O2
Molecular Weight:
256.42 g/mol
Methyl Pentadecanoate
CAS No.: 7132-64-1
Reference Standards
VCID: VC0153903
Molecular Formula: C16H32O2
Molecular Weight: 256.42 g/mol
CAS No. | 7132-64-1 |
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Product Name | Methyl Pentadecanoate |
Molecular Formula | C16H32O2 |
Molecular Weight | 256.42 g/mol |
IUPAC Name | methyl pentadecanoate |
Standard InChI | InChI=1S/C16H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18-2/h3-15H2,1-2H3 |
Standard InChIKey | XIUXKAZJZFLLDQ-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCCCC(=O)OC |
Canonical SMILES | CCCCCCCCCCCCCCC(=O)OC |
Appearance | Unit:1 gramPurity:99%Physical liquid |
Melting Point | 18.5 °C |
Physical Description | Liquid |
Description | Methyl pentadecanoate is a fatty acid ester obtained by condensation of the carboxy group of pentadecanoic acid with the hydroxy group of methanol. It has a role as a plant metabolite and a bacterial metabolite. It derives from a pentadecanoic acid. |
Synonyms | Pentadecanoic Acid Methyl Ester; Methyl n-Pentadecanoate |
Vapor Pressure | 1.63e-04 mmHg |
Reference | 1. C. Skeaff et al. “Dietary-Induced Changes in Fatty Acid Composition of Human Plasma, Platelet, and Erythrocyte Lipids Follow a Similar Time Course”The Journal of Nutrition, vol. 136 pp. 565-569, 20062. A. Smedman et al. “Pentadecanoic acid in serum as a marker for intake of milk fat: relations between intake of milk fat and metabolic risk factors”American Journal of Clinical Nutrition, vol. 69 pp. 22-29, 1999 |
PubChem Compound | 23518 |
Last Modified | Nov 11 2021 |
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